Cas no 155186-06-4 ([1,1':3',1''-Terphenyl]-2'-carboxylic acid, 4,4''-dimethyl-)

[1,1':3',1''-Terphenyl]-2'-carboxylic acid, 4,4''-dimethyl- structure
155186-06-4 structure
Product Name:[1,1':3',1''-Terphenyl]-2'-carboxylic acid, 4,4''-dimethyl-
CAS No:155186-06-4
MF:C21H18O2
MW:302.366425991058
CID:2779426
PubChem ID:5246389
Update Time:2025-04-21

[1,1':3',1''-Terphenyl]-2'-carboxylic acid, 4,4''-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 155186-06-4
    • 4,4''-Dimethyl-[1,1':3',1''-terphenyl]-2'-carboxylic acid
    • [1,1':3',1''-Terphenyl]-2'-carboxylic acid, 4,4''-dimethyl-
    • SCHEMBL16211069
    • 2,6-di(p-tolyl)benzoic acid
    • DTXSID30412970
    • Inchi: 1S/C21H18O2/c1-14-6-10-16(11-7-14)18-4-3-5-19(20(18)21(22)23)17-12-8-15(2)9-13-17/h3-13H,1-2H3,(H,22,23)
    • InChI Key: ZETPZMWJGZOFFG-UHFFFAOYSA-N
    • SMILES: OC(C1C(=CC=CC=1C1C=CC(C)=CC=1)C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 302.130679813g/mol
  • Monoisotopic Mass: 302.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 37.3Ų
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